Cas no 51804-70-7 (16-Oxo-(卤)-Hasubanonine)

16-Oxo-(卤)-Hasubanonine structure
16-Oxo-(卤)-Hasubanonine structure
Product Name:16-Oxo-(卤)-Hasubanonine
CAS No:51804-70-7
MF:C21H25NO6
MW:387.42630648613
CID:2077768
Update Time:2025-04-21

16-Oxo-(卤)-Hasubanonine Chemical and Physical Properties

Names and Identifiers

    • 16-Oxo-(卤)-Hasubanonine
    • 16-Oxohasubanonin
    • 16-Oxo-hasubanonin
    • 16-Oxohasubanonine
    • Inchi: 1S/C21H25NO6/c1-22-9-8-20-10-14(24)17(26-3)19(28-5)21(20,22)11-13(23)12-6-7-15(25-2)18(27-4)16(12)20/h6-7H,8-11H2,1-5H3
    • InChI Key: JQNVMYVSSDBFMM-UHFFFAOYSA-N
    • SMILES: COC1C(=O)CC23C(N(C)CC2)(CC(C2C3=C(OC)C(OC)=CC=2)=O)C=1OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • XLogP3: -0.0859999999999999
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